Cas no 71807-09-5 ((S)-2-(4-hydroxyphenyl)-2-hydroxyacetonitrile)

• Product name: (S)-2-(4-hydroxyphenyl)-2-hydroxyacetonitrile
• CAS No: 71807-09-5
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 2010136
• PubChem ID: 440104

(S)-2-(4-hydroxyphenyl)-2-hydroxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-hydroxyphenyl)-2-hydroxyacetonitrile
• (S)-2-hydroxy-2-(4-hydroxyphenyl)acetonitrile
• p-hydroxy-mandelonitrile
• (2S)-Hydroxy(4-hydroxyphenyl)acetonitrile
• (S)-4-HYDROXYMANDELONITRILE
• (2S)-2-hydroxy-2-(4-hydroxyphenyl)acetonitrile
• Benzeneacetonitrile, alpha,4-dihydroxy-, (S)-
• C03742
• SCHEMBL4319988
• 4-Hydroxy-L-mandelonitrile
• UNII-9BAR4IH1OD
• (2S)-HYDROXY(4-HYDROXYPHENYL)ETHANENITRILE
• 71807-09-5
• DB03430
• 9BAR4IH1OD
• BENZENEACETONITRILE, .ALPHA.,4-DIHYDROXY-, (S)-
• AKOS006307710
• NS00070384
• CHEBI:16660
• Q27094357
• I+-,4-Dihydroxybenzeneacetonitrile
• (alphaS)-alpha,4-Dihydroxybenzeneacetonitrile
• (I+-S)-I+-,4-Dihydroxybenzeneacetonitrile
• (p-Hydroxyphenyl)glycolonitrile
• DB-290281

• Inchi： InChI=1S/C8H7NO2/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4,8,10-11H/t8-/m1/s1
• InChI Key： HOOOPXDSCKBLFG-MRVPVSSYSA-N
• SMILES： C1=CC(=CC=C1C(C#N)O)O

Computed Properties

• Exact Mass: 149.047678466g/mol
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids